Cas no 881562-28-3 ((5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 881562-28-3
• MF: C₁₉H₁₅N₃O₂S₂
• MW: 381.471301317215
• CID: 5555700
• Update Time: 2025-07-09

(5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 5-(1H-benzimidazol-2-ylmethylene)-3-(4-ethoxyphenyl)-2-thioxo-
• (5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C19H15N3O2S2/c1-2-24-13-9-7-12(8-10-13)22-18(23)16(26-19(22)25)11-17-20-14-5-3-4-6-15(14)21-17/h3-11H,2H2,1H3,(H,20,21)
• InChI Key： YTEVDGLBPXBAMI-UHFFFAOYSA-N
• SMILES： S1C(=CC2NC3=CC=CC=C3N=2)C(=O)N(C2=CC=C(OCC)C=C2)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one

Compound CAS No. 881562-28-3: (5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one

The compound with CAS No. 881562-28-3, named (5Z)-5-(1H-1,3-benzodiazol-2-yl)methylidene-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile properties and wide-ranging uses in drug design and materials science.

The molecular structure of this compound is characterized by several key functional groups: the benzodiazole moiety, the ethoxyphenyl group, and the thiazolidinone ring. These groups contribute to the compound's unique chemical properties, including its reactivity, stability, and potential bioactivity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of new drug candidates with improved efficacy and reduced side effects.

One of the most intriguing aspects of this compound is its benzodiazole moiety, which is known for its aromaticity and ability to participate in various electronic transitions. This feature makes it a promising candidate for applications in optoelectronics and fluorescence sensing. For instance, researchers have explored the use of benzodiazole-containing compounds as fluorescent probes for detecting metal ions or biomolecules in complex biological systems.

The ethoxyphenyl group attached to the molecule further enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This group also plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled scientists to predict these properties with greater accuracy, facilitating the design of more effective drug candidates.

The thiazolidinone ring is another critical component of this compound's structure. Thiazolidinones are known for their ability to form stable five-membered rings with sulfur atoms, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are essential for the molecule's ability to bind to target proteins or enzymes, making it a potential lead compound for drug discovery.

Recent research has focused on the synthesis and characterization of similar compounds with thiazolidinone cores. For example, studies have demonstrated that these molecules can exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating conditions such as arthritis or neurodegenerative diseases. Additionally, their ability to inhibit key enzymes involved in cancer cell proliferation has made them attractive candidates for anticancer drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving condensation reactions between appropriate starting materials. The use of microwave-assisted synthesis or other modern techniques has significantly improved the efficiency and yield of such reactions. Furthermore, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during the synthesis process.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are often employed to confirm its identity and determine its physical properties. These methods provide valuable insights into the molecule's conformational flexibility and stereochemistry, which are critical factors in determining its biological activity.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent studies have explored the biodegradation of similar thiazolidinone derivatives under various environmental conditions, providing valuable information for risk assessment and regulatory compliance.

In conclusion, CAS No. 881562-28-3 represents a fascinating example of a modern organic compound with diverse functional groups and promising applications in multiple fields. Its unique structure offers opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in advancing our understanding of complex molecular systems.